Cas no 566-59-6 (Pregn-16-en-20-one,3-hydroxy-, (3b,5b)- (9CI))

• Product Name: Pregn-16-en-20-one,3-hydroxy-, (3b,5b)- (9CI)
• CAS No: 566-59-6
• MF: C₂₁H₃₂O₂
• MW: 316.477586746216
• CID: 373003
• PubChem ID: 228494
• Update Time: 2025-04-19

Pregn-16-en-20-one,3-hydroxy-, (3b,5b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-16-en-20-one,3-hydroxy-, (3b,5b)- (9CI)
• 1-[(3S,5R,8R,9S,10S,13S,14S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9, 11,12,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• 5.beta.-Pregn-16-en-20-one, 3.beta.-hydroxy-
• Pregn-16-en-20-one, 3-hydroxy-, (3.beta.,5.beta.)-
• NSC21453
• 566-59-6
• DTXSID90972040
• SCHEMBL5912560
• 3beta-hydroxy-5beta-pregn-16(17)-ene-20-one
• 3-Hydroxypregn-16-en-20-one
• 3-Hydroxypregn-16-en-20-one, (3.beta.,5.beta.)-
• 16(5.alpha.)-Pregnen-3.beta.-ol-20-one
• 16,(5-beta)-PREGNEN-3-beta-OL-20-ONE
• NSC-21453

• Inchi： 1S/C21H32O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h6,14-16,18-19,23H,4-5,7-12H2,1-3H3/t14-,15+,16+,18+,19+,20+,21-/m1/s1
• InChI Key： SFXPZLCQRZASKK-FOUVRMTGSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@@H](C1)CC[C@H]1[C@@H]3CC=C(C(C)=O)[C@@]3(C)CC[C@H]21

Computed Properties

• Exact Mass: 316.24036
• Monoisotopic Mass: 316.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids